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Executive Summary

Neurogenic inflammation is a complex process orchestrated by the peripheral release of
neuropeptides from sensory nerve endings, with Substance P (SP) being a principal mediator.
SP, acting primarily through the neurokinin-1 receptor (NK1R), elicits the cardinal signs of
inflammation: vasodilation and increased vascular permeability (plasma extravasation).
However, the in-vivo processing of SP yields several metabolites, including the N-terminal
fragment Substance P(1-7) [SP(1-7)]. This guide provides an in-depth examination of the role
of SP(1-7), revealing its function not as a direct pro-inflammatory agent but as a nuanced
modulator of SP's effects, often exhibiting anti-inflammatory and antinociceptive properties
through mechanisms distinct from the classical tachykinin pathways.

The Canonical Pathway: Substance P-Mediated
Neurogenic Inflammation

Neurogenic inflammation is initiated by the activation of nociceptive C-fibers, which release
neuropeptides like Substance P and Calcitonin Gene-Related Peptide (CGRP) from their
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peripheral terminals.[1][2] SP is the primary driver of plasma extravasation, a hallmark of this
process.[3][4] It binds to the G-protein coupled NK1R on endothelial cells of postcapillary
venules, triggering a signaling cascade that leads to the formation of endothelial gaps and
subsequent leakage of plasma proteins into the surrounding tissue.[3][5] Concurrently, SP
activates mast cells, often via the Mas-related G protein-coupled receptor X2 (MRGPRX2),
causing degranulation and the release of histamine and other pro-inflammatory mediators that
amplify the inflammatory response.[6][7][8]
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Figure 1: Substance P (SP) Signaling in Neurogenic Inflammation
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Figure 2: Metabolic Cleavage of Substance P
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Figure 3: Proposed Modulatory Pathway of SP(1-7)
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Figure 4: Workflow for In Vivo Plasma Extravasation Assay
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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